3-Chlorobenzyl acetate

• Molecular Formula: C9H9ClO2
• Molecular Weight: 184.62 g/mol
• SMILES: CC(=O)OCC1=CC(=CC=C1)Cl
• InChI: InChI=1S/C9H9ClO2/c1-7(11)12-6-8-3-2-4-9(10)5-8/h2-5H,6H2,1H3
• InChIKey: XLMVMSDHBQJNTL-UHFFFAOYSA-N

3-Chlorobenzyl acetate (CAS 21388-93-2) is an aromatic ester with the molecular formula C9H9ClO2 and a molecular weight of 184.62 g/mol. It is a colorless to pale yellow liquid, synthesized via esterification of 3-chlorobenzyl alcohol with acetic acid.

3-Chlorobenzyl Acetate for Scientific Research and Industrial Sourcing: A Baseline Overview

3-Chlorobenzyl acetate (CAS 21388-93-2) is an aromatic ester with the molecular formula C9H9ClO2 and a molecular weight of 184.62 g/mol . It is a colorless to pale yellow liquid, synthesized via esterification of 3-chlorobenzyl alcohol with acetic acid . The compound is primarily used as a versatile synthetic intermediate in the pharmaceutical and agrochemical industries, and as a fragrance component . Its value in procurement stems from its unique chlorine substitution pattern on the benzyl ring, which imparts distinct physicochemical and biological properties compared to its unsubstituted or differently substituted analogs.

Why 3-Chlorobenzyl Acetate Cannot Be Replaced by Benzyl Acetate or 2-/4-Chloro Analogs

Substituting 3-chlorobenzyl acetate with a close structural analog, such as benzyl acetate, 2-chlorobenzyl acetate, or 4-chlorobenzyl acetate, is not straightforward in scientific and industrial workflows. The position of the chlorine atom on the aromatic ring (meta- vs. ortho- vs. para-) fundamentally alters the molecule's electronic distribution, steric profile, and resulting physicochemical properties . These differences directly impact critical parameters such as reactivity in subsequent synthetic steps, biological activity, and organoleptic characteristics, thereby dictating its suitability for specific applications where other analogs may fail or perform suboptimally .

3-Chlorobenzyl Acetate: A Guide to Quantitative Differentiation Evidence for Informed Selection

Enhanced Bioactivity in Agrochemicals Due to Meta-Chlorine Substitution

The presence and position of the chlorine atom in 3-chlorobenzyl acetate directly correlates with improved bioactivity in agrochemical applications compared to non-halogenated benzyl acetate. The meta-chloro substitution is reported to enhance efficacy against plant pathogens, a feature critical for developing effective herbicides and fungicides .

Evidence Dimension	Bioactivity against plant pathogens
Target Compound Data	Improved bioactivity attributed to the chlorine atom.
Comparator Or Baseline	Benzyl acetate (no chlorine substitution)
Quantified Difference	Not numerically quantified; described as 'improved'.
Conditions	Manufacturing of herbicides and fungicides.

Why This Matters

For agrochemical R&D, the enhanced bioactivity of the 3-chloro derivative justifies its selection over benzyl acetate for developing more potent crop protection agents.

Structural Specificity for Pharmaceutical Intermediate Synthesis

3-Chlorobenzyl acetate serves as a crucial precursor for synthesizing specific pharmaceutical agents, such as A adenosine receptor agonists (e.g., MRS5698). The precise 3-chloro substitution on the benzyl ring is a structural requirement for the downstream product's activity. Using a 2-chloro or 4-chloro analog, or the unsubstituted benzyl acetate, would yield a different final compound with likely altered or absent pharmacological properties .

Evidence Dimension	Suitability as a precursor for specific drug targets
Target Compound Data	Precursor for MRS5698, an A adenosine receptor agonist.
Comparator Or Baseline	2-chlorobenzyl acetate, 4-chlorobenzyl acetate, benzyl acetate
Quantified Difference	Binary: Suitable vs. Unsuitable.
Conditions	Synthesis of A adenosine receptor agonists.

Why This Matters

Procurement decisions in pharmaceutical development are driven by precise structural requirements. The 3-chloro isomer is the mandatory building block for this specific and promising therapeutic pathway, making alternative isomers irrelevant.

Distinct Organoleptic Profile in Fragrance Applications

In fragrance and flavor applications, the sensory profile of 3-chlorobenzyl acetate is described as 'fruity' and 'sweet, floral' , differentiating it from the classic jasmine-like odor of unsubstituted benzyl acetate [1] and the 'mild, Jasmin-type' odor of benzyl 2-chloroacetate [2].

Evidence Dimension	Odor Description
Target Compound Data	Fruity , sweet, floral
Comparator Or Baseline	Benzyl acetate: jasmine, fruity [1]; Benzyl 2-chloroacetate: mild, Jasmin-type, floral-fruity [2]
Quantified Difference	Qualitative difference in scent profile.
Conditions	Subjective human olfactory assessment in fragrance industry context.

Why This Matters

The unique scent profile of 3-chlorobenzyl acetate allows perfumers and flavorists to achieve specific olfactory notes that are not attainable with benzyl acetate or other chloro-analogs, making it a distinct and non-interchangeable ingredient in formulations.

• [1] Benzyl acetate. Government of Canada. View Source
• [2] Benzyl 2-chloroacetate. ChemicalBook. View Source

Optimal Application Scenarios for 3-Chlorobenzyl Acetate Based on Proven Differentiation

Synthesis of A Adenosine Receptor Agonists (e.g., MRS5698)

As a critical precursor, 3-chlorobenzyl acetate is essential for synthesizing A adenosine receptor agonists like MRS5698, which are under investigation for treating neuropathic pain and inflammatory diseases . In this scenario, the compound's specific 3-chloro substitution is a non-negotiable structural requirement for the target molecule's activity.

Agrochemical Development of Herbicides and Fungicides

3-Chlorobenzyl acetate is utilized as a building block in the manufacturing of herbicides and fungicides. The meta-chlorine atom is understood to enhance the bioactivity of the final product against plant pathogens . This makes it a preferred intermediate over non-halogenated benzyl acetate for designing more effective crop protection chemicals.

Fragrance and Flavor Formulations Requiring Unique Fruity Notes

In the fragrance industry, 3-chlorobenzyl acetate is employed to impart a distinct fruity or sweet floral character to perfumes and food flavoring agents . Its unique odor profile sets it apart from benzyl acetate and other chloro-analogs, offering formulators a specific tool to achieve desired sensory outcomes not possible with other similar esters.